1-(4-{[4-(hydroxymethyl)-1,3'-bipiperidin-1'-yl]methyl}phenyl)-2-imidazolidinone

• IUPAC Name: 1-[4-[[3-[4-(hydroxymethyl)piperidin-1-yl]piperidin-1-yl]methyl]phenyl]imidazolidin-2-one
• InChI: InChI=1S/C21H32N4O2/c26-16-18-7-11-24(12-8-18)20-2-1-10-23(15-20)14-17-3-5-19(6-4-17)25-13-9-22-21(25)27/h3-6,18,20,26H,1-2,7-16H2,(H,22,27)
• InChI Key: KCENZATXPUCTJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)N3CCNC3=O)N4CCC(CC4)CO
• Molecular Formula: C21H32N4O2
• Molecular Weight: 372.5 g/mol

Description

1-(4-{[4-(hydroxymethyl)-1,3'-bipiperidin-1'-yl]methyl}phenyl)-2-imidazolidinone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(4-{[4-(hydroxymethyl)-1,3'-bipiperidin-1'-yl]methyl}phenyl)-2-imidazolidinone is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes and signaling pathways in the body. It may also interact with various receptors and proteins, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-{[4-(hydroxymethyl)-1,3'-bipiperidin-1'-yl]methyl}phenyl)-2-imidazolidinone has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. It has also been found to have antimicrobial properties and can inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-{[4-(hydroxymethyl)-1,3'-bipiperidin-1'-yl]methyl}phenyl)-2-imidazolidinone in lab experiments is its potential therapeutic applications. It can be used to study the mechanisms of various diseases and develop new drugs. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-(4-{[4-(hydroxymethyl)-1,3'-bipiperidin-1'-yl]methyl}phenyl)-2-imidazolidinone. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. Another direction is to study its mechanism of action in more detail, which may lead to the development of new drugs and therapies. Additionally, research can be conducted to optimize the synthesis method of this compound and improve its purity and yield.

Synthesis Methods

The synthesis method of 1-(4-{[4-(hydroxymethyl)-1,3'-bipiperidin-1'-yl]methyl}phenyl)-2-imidazolidinone involves the reaction of 4-(hydroxymethyl)-1,3'-bipiperidin-1'-yl)methylphenylamine with imidazolidine-2-one. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

1-(4-{[4-(hydroxymethyl)-1,3'-bipiperidin-1'-yl]methyl}phenyl)-2-imidazolidinone has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its use in drug delivery systems and as a potential therapeutic agent for various diseases.